Cas no 389140-56-1 (Benzoic acid, 4-[(2R)-2-[4-(2-methylpropyl)phenyl]propyl]-)

• Product Name: Benzoic acid, 4-[(2R)-2-[4-(2-methylpropyl)phenyl]propyl]-
• CAS No: 389140-56-1
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 1496379
• Update Time: 2024-08-24

Benzoic acid, 4-[(2R)-2-[4-(2-methylpropyl)phenyl]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2R)-2-[4-(2-methylpropyl)phenyl]propyl]-

• Inchi： 1S/C20H24O2/c1-14(2)12-16-4-8-18(9-5-16)15(3)13-17-6-10-19(11-7-17)20(21)22/h4-11,14-15H,12-13H2,1-3H3,(H,21,22)/t15-/m1/s1
• InChI Key： UZPSNVWUKGXVPA-OAHLLOKOSA-N
• SMILES： C(O)(=O)C1=CC=C(C[C@H](C2=CC=C(CC(C)C)C=C2)C)C=C1

Computed Properties

• Exact Mass: 296.17772

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 421.3±24.0 °C(Predicted)
• PSA: 37.3
• pka: 4.32±0.10(Predicted)